Cas no 1375168-12-9 (N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide)

• Product Name: N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide
• CAS No: 1375168-12-9
• MF: C₁₅H₂₇N₃O₂
• MW: 281.393783807755
• CID: 6364667
• PubChem ID: 72040717
• Update Time: 2025-07-02

N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide
• Z1252704886
• 1375168-12-9
• N-(cyanomethyl)-2-[(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)amino]acetamide
• AKOS033195434
• EN300-26683352

• Inchi： 1S/C15H27N3O2/c1-5-9-18(11-14(19)17-8-7-16)12-10-13(20-6-2)15(12,3)4/h12-13H,5-6,8-11H2,1-4H3,(H,17,19)
• InChI Key： FMGQFIQIEJWUJW-UHFFFAOYSA-N
• SMILES： O(CC)C1CC(C1(C)C)N(CC(NCC#N)=O)CCC

Computed Properties

• Exact Mass: 281.21032711g/mol
• Monoisotopic Mass: 281.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 65.4Ų

Additional information on N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide

Recent Advances in the Study of N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide (CAS: 1375168-12-9)

The compound N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide (CAS: 1375168-12-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and cyanomethyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the efficient synthesis of N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide via a multi-step process involving cyclobutane ring formation and subsequent functionalization. The researchers highlighted the compound's stability and scalability, which are critical for industrial production. Additionally, the study explored its pharmacokinetic profile, revealing favorable oral bioavailability and metabolic stability in preclinical models.

Further investigations into the pharmacological effects of this compound have demonstrated its potential as a modulator of specific neurotransmitter systems. A recent Nature Chemical Biology article reported that N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide exhibits selective binding to GABA_A receptor subtypes, suggesting applications in neurological disorders such as anxiety and epilepsy. The study utilized advanced computational modeling and in vitro assays to elucidate the binding interactions, providing a foundation for structure-activity relationship (SAR) optimization.

In the context of oncology, preliminary data from a 2024 Cancer Research publication indicated that this compound may inhibit key signaling pathways involved in tumor proliferation. Specifically, it was shown to downregulate the PI3K/AKT/mTOR axis in certain cancer cell lines, leading to apoptosis and reduced metastatic potential. These findings position N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide as a candidate for further development in targeted cancer therapies.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through medicinal chemistry approaches and high-throughput screening. The integration of artificial intelligence (AI) in drug design has also been employed to predict potential derivatives with enhanced efficacy and safety profiles.

In conclusion, N-(cyanomethyl)-2-(3-ethoxy-2,2-dimethylcyclobutyl)(propyl)aminoacetamide (CAS: 1375168-12-9) represents a versatile scaffold with broad therapeutic potential. Continued research efforts are expected to unlock its full clinical utility, paving the way for novel treatments in neurology and oncology. Stakeholders in the pharmaceutical industry are encouraged to monitor developments closely, as this compound may soon transition from bench to bedside.